Cas no 415724-40-2 (4-(3-(2-Bromophenoxy)propyl)morpholine)

• Product Name: 4-(3-(2-Bromophenoxy)propyl)morpholine
• CAS No: 415724-40-2
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• MDL: MFCD00814926
• CID: 4714039
• Update Time: 2025-06-14

4-(3-(2-Bromophenoxy)propyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-(2-bromophenoxy)propyl)morpholine
• SMR000103107
• MLS000106137
• 4-[3-(2-bromophenoxy)propyl]morpholine
• Cambridge id 5361095
• BDBM38688
• cid_2057833
• HMS2449G17
• AM86958
• 4-[3-(2-bromanylphenoxy)propyl]morpholine
• 4-(3-(2-Bromophenoxy)propyl)morpholine

• MDL： MFCD00814926
• Inchi： 1S/C13H18BrNO2/c14-12-4-1-2-5-13(12)17-9-3-6-15-7-10-16-11-8-15/h1-2,4-5H,3,6-11H2
• InChI Key： HSKOYGRUWIFMGW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCCCN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 210
• Topological Polar Surface Area: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3-(2-Bromophenoxy)propyl)morpholine

Comprehensive Overview of 4-(3-(2-Bromophenoxy)propyl)morpholine (CAS No. 415724-40-2): Properties, Applications, and Industry Insights

4-(3-(2-Bromophenoxy)propyl)morpholine (CAS No. 415724-40-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a morpholine ring with a 2-bromophenoxy propyl chain, offering versatile reactivity for synthetic applications. Its molecular formula C13H18BrNO2 and molecular weight 300.19 g/mol make it a mid-sized building block for heterocyclic chemistry. Researchers frequently explore its potential as an intermediate in drug discovery, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with current trends in precision medicine.

In recent years, the demand for brominated aromatic compounds like 4-(3-(2-Bromophenoxy)propyl)morpholine has surged, driven by their role in cross-coupling reactions (e.g., Suzuki-Miyaura and Buchwald-Hartwig). These reactions are pivotal in creating biaryl structures for advanced materials and pharmaceuticals. A 2023 study highlighted its utility in synthesizing fluorescent probes for cellular imaging, addressing the growing need for bioimaging tools in cancer research. The compound’s lipophilicity (LogP ~2.5) and hydrogen-bond acceptor capacity further enhance its suitability for blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research.

From an industrial perspective, CAS 415724-40-2 is often discussed alongside green chemistry initiatives. Manufacturers are optimizing its synthesis to reduce heavy metal catalysts, responding to environmental regulations. Analytical techniques like HPLC and LC-MS ensure high purity (>98%), critical for API (Active Pharmaceutical Ingredient) production. Notably, patent filings involving this compound have increased by 40% since 2020, reflecting its value in intellectual property-driven sectors such as orphan drug development.

Emerging applications of 4-(3-(2-Bromophenoxy)propyl)morpholine extend to material science, where it serves as a monomer for self-assembling polymers. Its thermostability (decomposition point >200°C) makes it ideal for high-performance coatings. Furthermore, computational chemistry studies leverage its structure to model ligand-receptor interactions using AI-driven molecular docking—a frequently searched term in cheminformatics forums. This dual applicability in wet-lab and in silico research positions it as a bridge between traditional and digital chemistry.

Quality control protocols for 415724-40-2 emphasize ICH guidelines, with strict limits on genotoxic impurities. Suppliers often provide COA (Certificate of Analysis) detailing residual solvents per USP/EP standards. Storage recommendations typically include argon-filled amber vials at -20°C to prevent photodegradation, a concern raised in user queries about compound stability. These operational details cater to laboratories focusing on reproducible research—a key principle in open science movements.

Looking ahead, 4-(3-(2-Bromophenoxy)propyl)morpholine is poised to play a role in personalized therapeutics, especially in small-molecule PROTACs (Proteolysis Targeting Chimeras). Its bromine atom allows site-specific modifications via click chemistry, a technique dominating recent publications. As the scientific community prioritizes fragment-based drug design, this compound’s balanced MW/rotatable bond ratio (≤10) aligns with Lipinski’s Rule of Five—a recurring search topic among medicinal chemists.